Cas no 1016672-56-2 (2-Thiazoleethanamine, 4-(3-pyridinyl)-)

2-Thiazoleethanamine, 4-(3-pyridinyl)- structure
1016672-56-2 structure
Product Name:2-Thiazoleethanamine, 4-(3-pyridinyl)-
CAS No:1016672-56-2
MF:C10H11N3S
MW:205.279440164566
CID:874073
Update Time:2023-04-06

2-Thiazoleethanamine, 4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleethanamine, 4-(3-pyridinyl)-
    • Inchi: 1S/C10H11N3S/c11-4-3-10-13-9(7-14-10)8-2-1-5-12-6-8/h1-2,5-7H,3-4,11H2
    • InChI Key: TYFCOWHKWBNOIU-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CN=C2)N=C1CCN

Computed Properties

  • Exact Mass: 205.067
  • Monoisotopic Mass: 205.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80A^2
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